Barium
Barium
Barium is a silvery-white metal which exists in nature only in ores containing mixtures of elements. It combines with other chemicals such as sulfur or carbon and oxygen to form barium compounds. Barium compounds are used by the oil and gas industries to make drilling muds. Drilling muds make it easier to drill through rock by keeping the drill bit lubricated. They are also used to make paint, bricks, ceramics, glass, and rubber. Barium sulfate is sometimes used by doctors to perform medical tests and to take x-rays of the gastrointestinal tract.
Barium appears as a silver to white metallic solid. Contact may cause burns to skin, eyes, and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. Used to make other chemicals.
Barium alloy, pyrophoric is mixture of barium and other metals or nonmetallic elements to improve the specific usefulness of barium. Barium alloys are a solid and can ignite spontaneously in contact with air. This material is toxic and products given off in fire could be very toxic.
Barium(0) is an elemental barium.
Barium is under investigation for the diagnostic of Known or Suspected Abdominal Disease.
Barium is a naturally occurring alkaline metalloid element with atomic symbol Ba, atomic number 56, and atomic weight 137 that is only found in combination with other elements, typically barite (barium sulfate) and witherite (barium carbonate), or chemicals. Barium is used in many industrial processes, as well as in diagnostic testing, fireworks, and pesticides. It is characterized as a silvery white or yellow to white metallic solid that is odorless. Exposure occurs by inhalation, ingestion, or contact.
barium is a mineral.
An element of the alkaline earth group of metals. It has an atomic symbol Ba, atomic number 56, and atomic weight 138. All of its acid-soluble salts are poisonous.
Barium appears as a silver to white metallic solid. Contact may cause burns to skin, eyes, and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. Used to make other chemicals.
Barium alloy, pyrophoric is mixture of barium and other metals or nonmetallic elements to improve the specific usefulness of barium. Barium alloys are a solid and can ignite spontaneously in contact with air. This material is toxic and products given off in fire could be very toxic.
Barium(0) is an elemental barium.
Barium is under investigation for the diagnostic of Known or Suspected Abdominal Disease.
Barium is a naturally occurring alkaline metalloid element with atomic symbol Ba, atomic number 56, and atomic weight 137 that is only found in combination with other elements, typically barite (barium sulfate) and witherite (barium carbonate), or chemicals. Barium is used in many industrial processes, as well as in diagnostic testing, fireworks, and pesticides. It is characterized as a silvery white or yellow to white metallic solid that is odorless. Exposure occurs by inhalation, ingestion, or contact.
barium is a mineral.
An element of the alkaline earth group of metals. It has an atomic symbol Ba, atomic number 56, and atomic weight 138. All of its acid-soluble salts are poisonous.
Brand Name:
Vulcanchem
CAS No.:
7440-39-3
VCID:
VC21178629
InChI:
InChI=1S/Ba
SMILES:
[Ba]
Molecular Formula:
Ba
Molecular Weight:
137.33 g/mol
Barium
CAS No.: 7440-39-3
Cat. No.: VC21178629
Molecular Formula: Ba
Molecular Weight: 137.33 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Barium is a silvery-white metal which exists in nature only in ores containing mixtures of elements. It combines with other chemicals such as sulfur or carbon and oxygen to form barium compounds. Barium compounds are used by the oil and gas industries to make drilling muds. Drilling muds make it easier to drill through rock by keeping the drill bit lubricated. They are also used to make paint, bricks, ceramics, glass, and rubber. Barium sulfate is sometimes used by doctors to perform medical tests and to take x-rays of the gastrointestinal tract. Barium appears as a silver to white metallic solid. Contact may cause burns to skin, eyes, and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. Used to make other chemicals. Barium alloy, pyrophoric is mixture of barium and other metals or nonmetallic elements to improve the specific usefulness of barium. Barium alloys are a solid and can ignite spontaneously in contact with air. This material is toxic and products given off in fire could be very toxic. Barium(0) is an elemental barium. Barium is under investigation for the diagnostic of Known or Suspected Abdominal Disease. Barium is a naturally occurring alkaline metalloid element with atomic symbol Ba, atomic number 56, and atomic weight 137 that is only found in combination with other elements, typically barite (barium sulfate) and witherite (barium carbonate), or chemicals. Barium is used in many industrial processes, as well as in diagnostic testing, fireworks, and pesticides. It is characterized as a silvery white or yellow to white metallic solid that is odorless. Exposure occurs by inhalation, ingestion, or contact. barium is a mineral. An element of the alkaline earth group of metals. It has an atomic symbol Ba, atomic number 56, and atomic weight 138. All of its acid-soluble salts are poisonous. |
|---|---|
| CAS No. | 7440-39-3 |
| Molecular Formula | Ba |
| Molecular Weight | 137.33 g/mol |
| IUPAC Name | barium |
| Standard InChI | InChI=1S/Ba |
| Standard InChI Key | DSAJWYNOEDNPEQ-UHFFFAOYSA-N |
| Impurities | Impurities: Calcium, magnesium, and alkali metal compounds |
| SMILES | [Ba] |
| Canonical SMILES | [Ba] |
| Boiling Point | 2984 °F at 760 mmHg (NTP, 1992) 1897 °C 1640 °C 2984 °F |
| Colorform | Silvery-white, slightly lustrous, body-centered cubic structure |
| Melting Point | 1337 °F (NTP, 1992) 727 °C 725 °C 1337 °F |
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